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Compound of Interest

Compound Name: TCS 1102
Cat. No.: B1682611
Get Quote
\ J

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling TCS 1102, a potent dual orexin receptor antagonist. Adherence to these procedures
will minimize risk and ensure the integrity of your research.

Immediate Safety and Handling Protocols

TCS 1102 is a chemical compound intended for laboratory research use only.[1] While the
toxicological properties have not been exhaustively investigated, it is crucial to handle it with
care, employing appropriate personal protective equipment (PPE) and engineering controls.

1. Personal Protective Equipment (PPE):

A multi-layered approach to PPE is essential to prevent skin and eye contact, inhalation, and
ingestion.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1682611#bc-rfq
https://www.benchchem.com/product/b1682611/docs?utm_src=pdf-body#safeguarding-your-research-a-comprehensive-guide-to-handling-tcs-1102
https://www.benchchem.com/product/b1682611/docs?utm_src=pdf-body#safeguarding-your-research-a-comprehensive-guide-to-handling-tcs-1102
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682611?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Component

Specification

Rationale

Eye Protection

Safety glasses with side

shields or goggles

Protects eyes from splashes or
dust.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact. Gloves
should be inspected before

use and changed frequently.

Body Protection

Laboratory coat

Protects skin and clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area. A
respirator may be necessary if

engineering controls are

Minimizes inhalation of dust or

) o ] ) aerosols.
insufficient or during spill
cleanup.
2. Engineering Controls:
Control Measure Specification Rationale

Ventilation

Work in a chemical fume hood

Provides effective containment
of powders and vapors,

preventing inhalation.

Eye Wash Station

Readily accessible

For immediate flushing in case

of eye contact.

Safety Shower

Readily accessible

For immediate
decontamination in case of

extensive skin contact.

3. Handling Procedures:

e Avoid creating dust. Handle the solid compound with care.

e Do not breathe dust, vapors, mist, or gas.
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» Avoid contact with eyes, skin, and clothing.
» Wash hands thoroughly after handling.

Experimental Workflow for Handling TCS 1102

The following diagram outlines the standard procedure for safely handling and preparing TCS
1102 for experimental use.
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Experimental Workflow for TCS 1102 Handling

Preparation

1. Don appropriate PPE:
- Lab coat
- Gloves
- Safety glasses

;

2. Prepare and verify
a certified chemical fume hood.

:

3. Carefully weigh the
required amount of solid TCS 1102.

Solution Preparation

4. Dissolve TCS 1102 in an
appropriate solvent (e.g., DMSO, Ethanol).

l

5. Ensure complete dissolution
by vortexing or sonicating.

Experimentation

6. Proceed with the
experimental protocol.

Cleanup and Disposal

7. Clean and decontaminate
all work surfaces and equipment.

:

8. Dispose of all waste
according to institutional guidelines.

:

9. Remove and dispose of
PPE correctly.

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of TCS 1102.
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Physicochemical and Solubility Data

TCS 1102 is a potent, dual orexin receptor antagonist with Ki values of 0.2 nM and 3 nM for
OX2 and OX1 receptors, respectively.[1][2][3][4] It is known to be brain penetrant.

Property Value
Molecular Weight 470.59 g/mol
Formula C27H26N402S
Appearance Solid powder
Purity >98% (HPLC)
CAS Number 916141-36-1

Store at room temperature. For long-term

Storage storage, -20°C (months to years) is
recommended.
Solubility DMSO: up to 100 mMEthanol: up to 100 mM

Mechanism of Action: Orexin Receptor Sighaling
Pathway

TCS 1102 functions by blocking the activity of orexin receptors (OX1R and OX2R). These are
G-protein coupled receptors (GPCRSs) that, upon binding of their endogenous ligands (orexin-A
and orexin-B), activate downstream signaling cascades. The primary signaling pathway
involves the activation of Gg and/or Gi/o proteins.
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Orexin Receptor Signaling Pathway and TCS 1102 Inhibition
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Caption: Inhibition of the orexin signaling pathway by TCS 1102.
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Disposal Plan

Proper disposal of TCS 1102 and any associated waste is critical to prevent environmental
contamination and ensure compliance with regulations.

1. Waste Segregation and Collection:

e Solid Waste: Collect unused TCS 1102 powder and any contaminated materials (e.g., weigh
boats, contaminated paper towels) in a clearly labeled, sealed container for hazardous
chemical waste.

e Liquid Waste: Collect solutions of TCS 1102 and the first rinse of any glassware in a
compatible, sealed, and clearly labeled hazardous waste container. Subsequent rinses of
glassware, if the initial rinse was thorough, may be considered for disposal down the drain
with copious amounts of water, pending institutional guidelines.

o Sharps: Any contaminated sharps (e.g., needles, pipette tips) must be disposed of in a
designated, puncture-resistant sharps container for chemical waste.

2. Labeling:
All waste containers must be labeled with:

The words "Hazardous Waste"

o The full chemical name: "(2S)-N-[1,1'-biphenyl]-2-yl-1-[2-[(1-methyl-1H-benzimidazol-2-
ylthio]acetyl]-2-pyrrolidinecarboxamide" or "TCS 1102"

e The primary hazard(s) (e.g., "Irritant,” "Handle with Care")
e The date the waste was first added to the container.
3. Storage of Waste:

o Store hazardous waste in a designated, secure satellite accumulation area within the
laboratory.

e Ensure waste containers are kept closed except when adding waste.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1682611/docs?utm_src=pdf-body#safeguarding-your-research-a-comprehensive-guide-to-handling-tcs-1102
https://www.benchchem.com/product/b1682611/docs?utm_src=pdf-body#safeguarding-your-research-a-comprehensive-guide-to-handling-tcs-1102
https://www.benchchem.com/product/b1682611/docs?utm_src=pdf-body#safeguarding-your-research-a-comprehensive-guide-to-handling-tcs-1102
https://www.benchchem.com/product/b1682611/docs?utm_src=pdf-body#safeguarding-your-research-a-comprehensive-guide-to-handling-tcs-1102
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682611?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Do not mix incompatible waste streams.

4. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

Never dispose of TCS 1102 down the drain or in the regular trash.

By adhering to these comprehensive guidelines, you can ensure a safe and efficient research
environment when working with TCS 1102. Always consult your institution's specific safety
protocols and the full Safety Data Sheet (SDS) for the most detailed and up-to-date
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

2. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public &
Environmental Health: Environmental Health & Safety: Protect IU: Indiana University
[protect.iu.edu]

o 3. campussafety.lehigh.edu [campussafety.lehigh.edu]

e 4. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and
Safety [ehs.cornell.edu]

¢ To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling TCS 1102]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682611/docs#safeguarding-your-research-a-
comprehensive-guide-to-handling-tcs-1102]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1682611/docs?utm_src=pdf-body#safeguarding-your-research-a-comprehensive-guide-to-handling-tcs-1102
https://www.benchchem.com/product/b1682611/docs?utm_src=pdf-body#safeguarding-your-research-a-comprehensive-guide-to-handling-tcs-1102
https://www.benchchem.com/product/b1682611?utm_src=pdf-custom-synthesis#bc-rfq
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.benchchem.com/product/b1682611/docs#safeguarding-your-research-a-comprehensive-guide-to-handling-tcs-1102
https://www.benchchem.com/product/b1682611/docs#safeguarding-your-research-a-comprehensive-guide-to-handling-tcs-1102
https://www.benchchem.com/product/b1682611/docs#safeguarding-your-research-a-comprehensive-guide-to-handling-tcs-1102
https://www.benchchem.com/product/b1682611/docs#safeguarding-your-research-a-comprehensive-guide-to-handling-tcs-1102
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682611?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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